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Compound of Interest

Compound Name: R 1485 dihydrochloride

Cat. No.: B1150229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
R 1485 dihydrochloride is a potent and selective 5-HT6 receptor antagonist that has been

investigated for its potential in treating cognitive deficits.[1] As with any compound intended for

research or pharmaceutical development, understanding its stability profile is critical for

ensuring the reliability of experimental results and for defining appropriate storage and handling

procedures. This technical guide provides a comprehensive overview of the known stability and

storage conditions for R 1485 dihydrochloride, drawing from available data and the general

chemical properties of its structural motifs. While specific, in-depth stability studies on this

compound are not readily available in the public domain, this guide synthesizes existing

information and provides protocols based on established industry guidelines for assessing the

stability of similar molecules.

Chemical and Physical Properties
A summary of the key chemical and physical properties of R 1485 dihydrochloride is

presented in Table 1. This information is essential for understanding the compound's general

characteristics and for designing appropriate analytical methodologies.

Table 1: Chemical and Physical Properties of R 1485 Dihydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1150229?utm_src=pdf-interest
https://www.benchchem.com/product/b1150229?utm_src=pdf-body
https://www.researchgate.net/publication/312867722_A_new_serotonin_5-HT6_receptor_antagonist_with_procognitive_activity_-_Importance_of_a_halogen_bond_interaction_to_stabilize_the_binding
https://www.benchchem.com/product/b1150229?utm_src=pdf-body
https://www.benchchem.com/product/b1150229?utm_src=pdf-body
https://www.benchchem.com/product/b1150229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

4-[(2-

Fluorophenyl)sulfonyl]-3,4-

dihydro-8-(1-piperazinyl)-2H-

1,4-benzoxazine

dihydrochloride

Molecular Formula C₁₈H₂₀FN₃O₃S·2HCl

Molecular Weight 454.85 g/mol

Appearance White solid

Purity (by HPLC) >99.7%

Solubility
Soluble in water and DMSO to

100 mM

Stability and Storage Conditions
The stability of a chemical compound is its ability to resist chemical change or degradation over

time. Factors that can influence stability include temperature, light, humidity, and pH.

Solid-State Stability and Storage
Based on supplier recommendations, solid R 1485 dihydrochloride should be stored at -20°C.

One supplier suggests that when stored as recommended in a tightly sealed vial, the solid

product can be stored for up to 6 months from the date of receipt. Another supplier

recommends storage at 4°C.[2] The presence of the dihydrochloride salt form generally

enhances the stability of the parent amine compound by reducing its susceptibility to oxidation.

[3] However, as a precaution, it is advisable to store the solid compound in a desiccator to

protect it from moisture, which could potentially initiate hydrolysis, especially given the

presence of a sulfonamide and an ether linkage in the molecule.

Solution Stability and Storage
A certificate of analysis for R 1485 dihydrochloride indicates that prepared stock solutions

should be stored in aliquots in tightly sealed vials at -20°C or below and are recommended for
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use within one month. It is also advised that, whenever possible, solutions should be prepared

and used on the same day. The certificate further notes that information regarding product

stability, particularly in solution, is rarely reported, and these are general guidelines.

Table 2: Recommended Storage Conditions for R 1485 Dihydrochloride

Form
Storage
Temperature

Duration
Additional
Recommendati
ons

Reference

Solid -20°C Up to 6 months

Keep vial tightly

sealed. Store in

a desiccator.

Solid 4°C Not specified - [2]

Solution ≤ -20°C Up to 1 month

Store in aliquots

in tightly sealed

vials. Prepare

fresh if possible.

Potential Degradation Pathways
The chemical structure of R 1485 dihydrochloride contains several functional groups that

could be susceptible to degradation under stress conditions. These include a sulfonamide, a

benzoxazine ring system with an ether linkage, and two basic amine groups that form the

dihydrochloride salt.

Hydrolysis: The sulfonamide linkage could be susceptible to hydrolysis under strongly acidic

or basic conditions, although sulfonamides are generally considered to be relatively stable to

hydrolysis under neutral conditions.[4] The ether bond within the benzoxazine ring could also

undergo cleavage under harsh acidic conditions.

Oxidation: The piperazine and benzoxazine ring systems could be susceptible to oxidation,

particularly at the nitrogen and sulfur atoms.

Photodegradation: Aromatic systems and compounds with heteroatoms, such as R 1485
dihydrochloride, have the potential to degrade upon exposure to light.
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Experimental Protocols for Forced Degradation
Studies
Forced degradation studies are essential for identifying potential degradation products and

establishing the stability-indicating nature of analytical methods.[5][6][7][8] While specific

studies for R 1485 dihydrochloride are not published, the following are detailed, generalized

protocols based on ICH guidelines that can be adapted for this compound. The goal of these

studies is typically to achieve 5-20% degradation of the active pharmaceutical ingredient (API).

[7][8]

General Procedure
Prepare a stock solution of R 1485 dihydrochloride in a suitable solvent (e.g., methanol or a

mixture of acetonitrile and water) at a concentration of approximately 1 mg/mL.[7] For each

stress condition, a separate sample of the stock solution is treated as described below. A

control sample, protected from the stress condition, should be analyzed concurrently.

Acid Hydrolysis
To 1 mL of the R 1485 dihydrochloride stock solution, add 1 mL of 0.1 N hydrochloric acid.

Incubate the solution at 60°C for a specified period (e.g., 2, 4, 8, 12, and 24 hours).

After incubation, cool the solution to room temperature and neutralize it with an equivalent

amount of 0.1 N sodium hydroxide.

Dilute the solution to a suitable concentration with the mobile phase of the analytical method

and analyze by HPLC.

Base Hydrolysis
To 1 mL of the R 1485 dihydrochloride stock solution, add 1 mL of 0.1 N sodium hydroxide.

Incubate the solution at 60°C for a specified period (e.g., 2, 4, 8, 12, and 24 hours).

After incubation, cool the solution to room temperature and neutralize it with an equivalent

amount of 0.1 N hydrochloric acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://ijrpp.com/ijrpp/article/download/365/371/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761119/
https://www.pharmaguideline.com/2014/08/forced-degradation-study-in-pharmaceutical-stability.html
https://resolvemass.ca/forced-degradation-study-ich-guideline/
https://www.benchchem.com/product/b1150229?utm_src=pdf-body
https://www.pharmaguideline.com/2014/08/forced-degradation-study-in-pharmaceutical-stability.html
https://resolvemass.ca/forced-degradation-study-ich-guideline/
https://www.benchchem.com/product/b1150229?utm_src=pdf-body
https://www.pharmaguideline.com/2014/08/forced-degradation-study-in-pharmaceutical-stability.html
https://www.benchchem.com/product/b1150229?utm_src=pdf-body
https://www.benchchem.com/product/b1150229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilute the solution to a suitable concentration with the mobile phase and analyze by HPLC.

Oxidative Degradation
To 1 mL of the R 1485 dihydrochloride stock solution, add 1 mL of 3% hydrogen peroxide.

Keep the solution at room temperature for a specified period (e.g., 2, 4, 8, 12, and 24 hours),

protected from light.

Dilute the solution to a suitable concentration with the mobile phase and analyze by HPLC.

Thermal Degradation (in Solution)
Incubate a sample of the R 1485 dihydrochloride stock solution at a high temperature (e.g.,

70°C) for a specified period (e.g., 24, 48, 72 hours), protected from light.

Cool the solution to room temperature.

Dilute the solution to a suitable concentration with the mobile phase and analyze by HPLC.

Photodegradation
Expose a sample of the R 1485 dihydrochloride stock solution to a light source that

provides both UV and visible light (as per ICH Q1B guidelines). A typical exposure is 1.2

million lux hours and 200 watt hours/square meter.

A control sample should be wrapped in aluminum foil to protect it from light and kept under

the same temperature conditions.

After exposure, dilute the solution to a suitable concentration with the mobile phase and

analyze by HPLC.

The following diagram illustrates a general workflow for conducting forced degradation studies.
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Workflow for Forced Degradation Studies

5-HT6 Receptor Signaling Pathway
R 1485 dihydrochloride exerts its effects by acting as an antagonist at the 5-HT6 receptor.

This receptor is a G-protein coupled receptor (GPCR) that is positively coupled to adenylyl

cyclase through a Gs alpha subunit. Blockade of this receptor by an antagonist like R 1485

would inhibit the downstream signaling cascade that is normally initiated by serotonin (5-HT).

This can lead to modulation of the release of other neurotransmitters, such as acetylcholine

and glutamate, which are important for cognitive processes.[9]
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The following diagram illustrates the canonical signaling pathway of the 5-HT6 receptor.
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5-HT6 Receptor Signaling Pathway

Conclusion
This technical guide provides a summary of the currently available information on the stability

and storage of R 1485 dihydrochloride. The key recommendations are to store the solid

compound at -20°C in a dry, tightly sealed container, and to use prepared solutions within one

month when stored at or below -20°C. Due to the absence of specific stability studies in the

public literature, it is highly recommended that researchers perform their own stability

assessments, particularly for long-term experiments or when using the compound in solution.

The provided forced degradation protocols and the 5-HT6 receptor signaling pathway diagram

offer a framework for further investigation and a deeper understanding of the context in which R
1485 dihydrochloride is studied.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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